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Compound of Interest

Compound Name: Mobam

Cat. No.: B345770 Get Quote

An In-depth Technical Guide to Mobam

For Researchers, Scientists, and Drug Development Professionals

Chemical Structure and Properties
Mobam, an insecticide, is chemically identified as benzo[b]thiophen-4-yl methylcarbamate.[1]

[2][3] It is a carbamate ester, a class of organic compounds derived from carbamic acid. The

structural and chemical properties of Mobam are summarized below.

Chemical Identifiers
A comprehensive list of chemical identifiers for Mobam is provided in Table 1. These identifiers

are crucial for unambiguous identification of the compound in literature and databases.
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Identifier Value

IUPAC Name benzo[b]thiophen-4-yl methylcarbamate[1][2][3]

Chemical Formula C₁₀H₉NO₂S[1][2][3][4]

SMILES CNC(=O)Oc1cccc2sccc12[2][4]

InChI
InChI=1S/C10H9NO2S/c1-11-10(12)13-8-3-2-4-

9-7(8)5-6-14-9/h2-6H,1H3,(H,11,12)[1][2][3]

InChIKey BOTUVXISJHKZKJ-UHFFFAOYSA-N[1][2]

CAS Number 1079-33-0

Synonyms
MCA-600, MOS-708, OMS-708, Mobam phenol,

ENT-27041[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of Mobam is presented in Table 2.

Property Value

Molecular Weight 207.25 g/mol [1]

Exact Mass 207.0354 u[1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Biological Activity
Mobam is recognized as a cholinesterase inhibitor.[3][5] Its mechanism of action involves the

inhibition of acetylcholinesterase (AChE), an enzyme critical for the breakdown of the

neurotransmitter acetylcholine. By inhibiting AChE, Mobam leads to an accumulation of

acetylcholine at the synapses, resulting in neurotoxic effects in target organisms.[3]

Carbamates like Mobam reversibly carbamoylate the active site of cholinesterases, forming an

unstable complex.[3]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Mobam are essential for its

study and application. While specific, detailed protocols are not readily available in the provided

search results, a general outline for the synthesis of carbamate insecticides can be described.

General Synthesis of Carbamate Insecticides
A common method for synthesizing N-methylcarbamates involves the reaction of a phenol with

methyl isocyanate. The logical workflow for such a synthesis is depicted in the following

diagram.
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General Synthesis of N-Methylcarbamate Insecticides

Reactants

Reaction

Work-up and Purification

Final Product

Phenolic Precursor
(e.g., Benzo[b]thiophen-4-ol)

Reaction in an inert solvent
(e.g., Dichloromethane)

with a catalyst (e.g., Triethylamine)

Methyl Isocyanate
(CH3NCO)

Aqueous Work-up
(to remove catalyst and unreacted starting materials)

Purification
(e.g., Recrystallization or Chromatography)

N-Methylcarbamate Product
(e.g., Mobam)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N-methylcarbamate insecticides like

Mobam.

Signaling Pathways
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As a cholinesterase inhibitor, Mobam's primary effect is on cholinergic signaling. The disruption

of this pathway is central to its insecticidal activity. The following diagram illustrates the impact

of Mobam on a cholinergic synapse.
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Mechanism of Action of Mobam at a Cholinergic Synapse
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Caption: Mobam inhibits acetylcholinesterase (AChE) in the synaptic cleft, leading to an

accumulation of acetylcholine and continuous stimulation of postsynaptic receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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